Cas no 2137995-42-5 (1H-1,2,3-Triazole-4-methanol, 1-[(3-cyclopropyl-5-isoxazolyl)methyl]-, 4-carbamate)

• Product Name: 1H-1,2,3-Triazole-4-methanol, 1-[(3-cyclopropyl-5-isoxazolyl)methyl]-, 4-carbamate
• CAS No: 2137995-42-5
• MF: C₁₁H₁₃N₅O₃
• MW: 263.252621412277
• CID: 5299671
• PubChem ID: 165488691
• Update Time: 2025-07-21

1H-1,2,3-Triazole-4-methanol, 1-[(3-cyclopropyl-5-isoxazolyl)methyl]-, 4-carbamate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-[(3-cyclopropyl-5-isoxazolyl)methyl]-, 4-carbamate
• 2137995-42-5
• EN300-764667
• {1-[(3-cyclopropyl-1,2-oxazol-5-yl)methyl]-1H-1,2,3-triazol-4-yl}methyl carbamate

• Inchi： 1S/C11H13N5O3/c12-11(17)18-6-8-4-16(15-13-8)5-9-3-10(14-19-9)7-1-2-7/h3-4,7H,1-2,5-6H2,(H2,12,17)
• InChI Key： HKNLFQXBMHFYNX-UHFFFAOYSA-N
• SMILES： O1C(CN2C=C(COC(N)=O)N=N2)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 263.10183929g/mol
• Monoisotopic Mass: 263.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 595.0±60.0 °C(Predicted)
• pka: 12.89±0.50(Predicted)

Additional information on 1H-1,2,3-Triazole-4-methanol, 1-[(3-cyclopropyl-5-isoxazolyl)methyl]-, 4-carbamate

Introduction to 1H-1,2,3-Triazole-4-methanol, 1-[(3-cyclopropyl-5-isoxazolyl)methyl]-, 4-carbamate (CAS No. 2137995-42-5) and Its Emerging Applications in Chemical Biology

1H-1,2,3-Triazole-4-methanol, 1-[(3-cyclopropyl-5-isoxazolyl)methyl]-, 4-carbamate, identified by its CAS number 2137995-42-5, represents a structurally sophisticated compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its triazole and isoxazole moieties, along with a carbamate functional group, exhibits a unique combination of chemical properties that make it a promising candidate for various biological applications.

The presence of the triazole ring in this compound is particularly noteworthy, as triazoles are well-documented for their broad spectrum of biological activities. These include antimicrobial, antiviral, and anti-inflammatory properties, which have been extensively studied in the context of drug discovery. The isoxazole component further enhances the molecular complexity, contributing to its potential utility in modulating biological pathways. The carbamate group at the 4-position adds another layer of functionality, enabling interactions with biological targets that could be exploited for therapeutic purposes.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for research purposes. The synthesis involves multi-step reactions that carefully construct the triazole and isoxazole frameworks while integrating the carbamate moiety at the appropriate position. Such synthetic methodologies are crucial for producing high-purity compounds that can be used in subsequent biological evaluations.

In the context of drug discovery, the structural features of 1H-1,2,3-Triazole-4-methanol, 1-[(3-cyclopropyl-5-isoxazolyl)methyl]-, 4-carbamate make it an intriguing candidate for further investigation. The 3-cyclopropyl substituent on the isoxazole ring introduces steric bulk, which can influence binding interactions with biological targets. This steric effect may be leveraged to optimize potency and selectivity in drug-like molecules. Additionally, the methylation at the 1-position of the triazole ring provides a site for further derivatization, allowing chemists to explore a wide range of structural variations.

Current research in chemical biology increasingly focuses on molecules that can modulate protein-protein interactions (PPIs) and other key biological pathways. The unique scaffold of 1H-1,2,3-Triazole-4-methanol, 1-[(3-cyclopropyl-5-isoxazolyl)methyl]-, 4-carbamate positions it as a potential tool for investigating such interactions. By targeting specific PPIs or enzymes involved in diseases like cancer or neurodegenerative disorders, this compound could provide insights into novel therapeutic strategies.

One particularly exciting area of research involves using this compound as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently implicated in various diseases. The combination of a triazole ring and a carbamate group offers a promising framework for designing molecules that can selectively inhibit aberrant kinase activity. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases without significant off-target effects.

The role of computational chemistry and molecular modeling has become indispensable in evaluating the potential biological activity of compounds like 1H-1,2,3-Triazole-4-methanol, 1-[(3-cyclopropyl-5-isoxazolyl)methyl]-, 4-carbamate. By simulating interactions with biological targets such as proteins or nucleic acids, researchers can predict binding affinities and identify key residues involved in molecular recognition. These predictions can then guide experimental efforts toward optimizing lead compounds for drug development.

In addition to its potential as an inhibitor or modulator of biological pathways, 1H-1,2,3-Triazole-4-methanol, 1-[(3-cyclopropyl-5-isoxazolyl)methyl]-, 4-carbamate (CAS No. 2137995-42-5) may also serve as a building block for more complex molecules. Its versatile structure allows for modifications at multiple sites, enabling chemists to explore diverse chemical space. This flexibility is particularly valuable in fragment-based drug design approaches, where small molecules are initially identified through high-throughput screening before being expanded into larger lead compounds.

The development of novel synthetic methodologies has been instrumental in advancing research with this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex heterocyclic frameworks like those present in this molecule. These methods not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereochemistry, which are critical factors in determining biological activity.

As interest in targeted therapies continues to grow, 1H-1, 2, 3-Triazole, 4-Methanol, 1-[(3-cyclopropyl)-5-isoxazolyl)methyl]-, 4-carbamate (CAS No. 2137995425) represents an exciting opportunity for further exploration. Its unique structural features combined with its potential to modulate key biological pathways make it a valuable asset in the pharmaceutical researcher's toolkit. Future studies will likely focus on optimizing its pharmacological properties through structural modifications and exploring its efficacy in preclinical models.

The integration of interdisciplinary approaches—combining synthetic chemistry with computational modeling and biological evaluation—will be essential for unlocking the full potential of this compound. By leveraging these diverse techniques, researchers can accelerate the discovery process and bring novel therapeutic agents to fruition more rapidly than ever before.